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Compound of Interest

Compound Name:
S-(2-Acetamidoethyl)

cyclohexanecarbothioate

CAS No.: 143765-02-0

Cat. No.: B3027921

Get Quote

Compound: S-(2-Acetamidoethyl) cyclohexanecarbothioate (Cyclohexanecarboxyl-SNAC)

CAS: 143765-02-0 Application Domains: Chemo-Enzymatic Synthesis, Surface

Functionalization, Biomimetic Polymerization

Executive Summary
S-(2-Acetamidoethyl) cyclohexanecarbothioate is a specialized activated thioester acting as

a biomimetic surrogate for Coenzyme A (CoA) and Acyl Carrier Protein (ACP) intermediates. In

material science, it serves two critical functions:

Primer for Chemo-Enzymatic Polymerization: It acts as a "starter unit" for Polyketide

Synthases (PKS) to initiate the growth of complex, functionalized oligomers (polyketides)

incorporating a cyclohexyl motif.

Surface Engineering Agent: It functions as a latent acyl donor for the covalent modification of

thiol- or amine-functionalized surfaces (SAMs, hydrogels) via Native Chemical Ligation

(NCL) or transthioesterification, occurring under mild, aqueous conditions.
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This guide provides the theoretical framework and validated protocols for deploying this

compound in the synthesis of bio-inspired materials.

Mechanistic Principles
The SNAC Advantage
The

-acetylcysteamine (SNAC) moiety mimics the terminal portion of the phosphopantetheine arm
found in natural biosynthetic enzymes.[1][2][3]

Thermodynamic Activation: The thioester bond (

) is sufficiently energetic to drive acylation reactions without the need for exogenous coupling
reagents (e.g., EDC/NHS).

Kinetic Selectivity: Unlike acid chlorides, SNAC thioesters are relatively stable to hydrolysis

at neutral pH but react rapidly with soft nucleophiles (thiols) or enzyme active site cysteines.

Reaction Pathways
The compound drives material formation via two distinct pathways:

Pathway A (Biocatalytic): The cyclohexyl-acyl group is transferred to the ketosynthase (KS)

domain of a PKS, initiating chain elongation with malonyl-CoA extender units.

Pathway B (Chemoselective Ligation): The compound undergoes transthioesterification with

surface-bound thiols, creating a stable covalent linkage and releasing inert

-acetylcysteamine.

Visualization of Reaction Logic
Diagram 1: Chemo-Enzymatic Priming & Surface
Ligation
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Pathway A: Biocatalytic Polymerization

Pathway B: Surface Engineering
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Caption: Dual-pathway utility of Cyclohexanecarboxyl-SNAC in enzymatic synthesis (top) and

surface modification (bottom).

Experimental Protocols
Protocol A: Chemo-Enzymatic Synthesis of Polyketide
Analogues
Objective: To use S-(2-Acetamidoethyl) cyclohexanecarbothioate as a primer unit for the in

vitro synthesis of cyclohexyl-initiated polyketides using a Type I Polyketide Synthase (e.g.,

DEBS or engineered variants).

Materials:

Substrate: S-(2-Acetamidoethyl) cyclohexanecarbothioate (100 mM stock in DMSO).

Extender Unit: Methylmalonyl-CoA or Malonyl-CoA (10 mM aqueous solution).

Enzyme: Purified PKS module (e.g., DEBS Module 1+TE) (10 mg/mL).

Cofactor: NADPH (50 mM).
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Buffer: 100 mM Sodium Phosphate, pH 7.2, 2 mM TCEP, 1 mM EDTA, 10% Glycerol.

Methodology:

Reaction Assembly: In a microcentrifuge tube, combine:

Buffer (to final volume).

PKS Enzyme (final conc. 1–5 µM).

Substrate (Cyclohexanecarboxyl-SNAC) (final conc. 2–5 mM). Note: Add slowly to prevent

precipitation.

Priming Incubation: Incubate at 25°C for 15 minutes. This allows the KS domain to be

acylated by the SNAC thioester (transacylation).

Elongation Initiation: Add Methylmalonyl-CoA (final conc. 4 mM) and NADPH (final conc. 10

mM).

Reaction: Incubate at 30°C for 4–16 hours.

Quenching: Stop reaction by adding 2 volumes of ice-cold ethyl acetate or acidified

methanol.

Analysis: Centrifuge to remove protein. Analyze the supernatant via LC-MS/MS to detect the

formation of the cyclohexyl-diketide or triketide product (Mass shift corresponding to

+Cyclohexyl + Extender units).

Critical Insight: The high

of SNAC esters compared to CoA esters requires using the SNAC substrate in excess (mM
range) to drive the loading of the enzyme.

Protocol B: Surface Functionalization via Thioester
Exchange
Objective: To graft cyclohexyl moieties onto a thiol-PEG hydrogel or thiol-SAM on gold,

increasing surface hydrophobicity or creating specific binding motifs.
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Materials:

Surface: Thiol-functionalized surface (e.g., PEG-SH hydrogel or mercaptoundecanoic acid

SAM on Au).

Reagent: S-(2-Acetamidoethyl) cyclohexanecarbothioate.[4]

Catalyst: Sodium thiophenolate (optional, for transthioesterification catalysis) or TCEP (to

keep surface thiols reduced).

Solvent: Degassed Phosphate Buffer (pH 7.5) with 20% Acetonitrile (to solubilize the

hydrophobic SNAC reagent).

Methodology:

Surface Preparation: Wash the thiol-surface with degassed buffer containing 1 mM TCEP to

ensure all surface groups are free thiols (-SH) and not disulfides (-S-S-).

Reagent Solution: Prepare a 10 mM solution of S-(2-Acetamidoethyl)
cyclohexanecarbothioate in the Buffer/MeCN mixture.

Incubation: Immerse the surface in the reagent solution.

Reaction Time: 2–4 hours at Room Temperature under inert atmosphere (

).

pH Control: Maintain pH 7.[5]5. Above pH 8.0, hydrolysis competes with ligation.

Washing: Rinse sequentially with:

50% MeCN/Water (to remove unreacted hydrophobic reagent).

Pure Water.

Ethanol.

Validation:
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Contact Angle: Expect an increase in water contact angle (hydrophobicity) due to the

cyclohexyl layer.

XPS/IR: Look for the disappearance of S-H stretch (2550 cm⁻¹) and appearance of

Thioester C=O (approx. 1680–1700 cm⁻¹).

Data Summary & Troubleshooting
Parameter Optimal Range Troubleshooting Notes

pH Stability 6.5 – 7.5

At pH > 8.0, spontaneous

hydrolysis increases. At pH <

6.0, thiol nucleophilicity

decreases.

Solubility DMSO, MeOH, MeCN

The cyclohexyl group is

hydrophobic. Ensure >10%

organic co-solvent in aqueous

buffers.

Storage -20°C, Desiccated
Thioesters are moisture

sensitive. Store under Argon.

Reactivity Thiols > Amines >> OH

Highly selective for thiols.

Amine reaction requires pH >

8.5 or catalysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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